![molecular formula C14H18N2O2S B4424973 N-(4-ethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide](/img/structure/B4424973.png)
N-(4-ethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide
Overview
Description
N-(4-ethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide is a compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in scientific research, particularly in its ability to interact with various biological targets and produce desirable biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(4-ethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide involves its ability to interact with various biological targets. This compound has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and phosphodiesterase-4, which are involved in the production of inflammatory mediators. Additionally, this compound has been shown to modulate the activity of ion channels and receptors, which can have a variety of effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to produce a variety of biochemical and physiological effects. This compound has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines, which can contribute to the development of various diseases. Additionally, this compound has been shown to modulate neurotransmitter release, which can have effects on neuronal signaling and behavior.
Advantages and Limitations for Lab Experiments
N-(4-ethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide has several advantages for use in laboratory experiments. This compound is relatively easy to synthesize and purify, which makes it a cost-effective option for drug development. Additionally, this compound has been shown to interact with several biological targets, which makes it a versatile candidate for drug development. However, there are also limitations to the use of this compound in laboratory experiments, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on N-(4-ethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide. One potential direction is to further investigate the mechanisms of action of this compound, particularly its interactions with various biological targets. Additionally, research could focus on the development of more potent derivatives of this compound, which could have improved efficacy and fewer side effects. Finally, research could focus on the clinical applications of this compound, particularly in the treatment of diseases such as cancer and inflammation.
Scientific Research Applications
N-(4-ethylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. This compound has been shown to interact with several biological targets, including enzymes, receptors, and ion channels, which makes it a promising candidate for drug development.
properties
IUPAC Name |
N-(4-ethylphenyl)-2-(3-oxothiomorpholin-2-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2S/c1-2-10-3-5-11(6-4-10)16-13(17)9-12-14(18)15-7-8-19-12/h3-6,12H,2,7-9H2,1H3,(H,15,18)(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHNKSDVKWQRDJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CC2C(=O)NCCS2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.